Cas no 315695-04-6 (5-(prop-2-en-1-ylsulfanyl)-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-amine)

• Product Name: 5-(prop-2-en-1-ylsulfanyl)-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-amine
• CAS No: 315695-04-6
• MF: C₁₃H₁₅N₃S₂
• MW: 277.408299684525
• CID: 3061323
• PubChem ID: 1886677
• Update Time: 2025-04-21

5-(prop-2-en-1-ylsulfanyl)-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(allylthio)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine
• STK829925
• BIM-0019044.P001
• SR-01000465277
• Oprea1_191537
• AKOS000269118
• CBMicro_019027
• EU-0041845
• SR-01000465277-1
• Z24151026
• CCG-6714
• Oprea1_353750
• F0876-0002
• 2-(ALLYLSULFANYL)-5,6,7,8-TETRAHYDRO[1]BENZOTHIENO[2,3-D]PYRIMIDIN-4-AMINE
• 2-prop-2-enylsulfanyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-amine
• 2-(allylthio)-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4-amine
• 315695-04-6
• 2-(prop-2-en-1-ylsulfanyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine
• 5-(prop-2-en-1-ylsulfanyl)-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-amine

• Inchi： 1S/C13H15N3S2/c1-2-7-17-13-15-11(14)10-8-5-3-4-6-9(8)18-12(10)16-13/h2H,1,3-7H2,(H2,14,15,16)
• InChI Key： KNMBHGSZDTURIO-UHFFFAOYSA-N
• SMILES： S1C2C(=C(N)N=C(N=2)SCC=C)C2=C1CCCC2

Computed Properties

• Exact Mass: 277.07073984Da
• Monoisotopic Mass: 277.07073984Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų